5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C12H12N4O3/c1-7-2-3-8(4-10(7)16(17)18)11-14-12(19-15-11)9-5-13-6-9/h2-4,9,13H,5-6H2,1H3
• InChI Key: XKZMZNYBGBDICY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)C3CNC3)[N+](=O)[O-]
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole (abbreviated as 5-A-3-M-3-N-1,2,4-O) is a heterocyclic compound that is widely used in synthetic and medicinal chemistry due to its unique properties. It is a five-membered ring structure with a central nitrogen atom, two oxygen atoms, and two carbon atoms. The compound is synthetically produced through a variety of methods, including the condensation of a nitrophenol and an azetidine carboxylic acid, and has a variety of applications in scientific research.

Scientific Research Applications

Antibacterial and Antifungal Activities

5-(Azetidin-3-yl)-3-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole and its derivatives have demonstrated significant antibacterial and antifungal activities. For instance, compounds with oxadiazole and azetidinone moieties, including those similar to the mentioned compound, have shown remarkable activities against bacterial strains such as Staphylococcus aureus and Escherichia coli, and against fungal strains like Candida albicans (Jafari et al., 2017). Moreover, these compounds have been synthesized and characterized for their potential in antimicrobial screening (Desai & Dodiya, 2014).

Anticancer Properties

Compounds with the 1,3,4-oxadiazole structure, including those incorporating azetidinone, have been found to exhibit notable anticancer activities. In particular, some derivatives have shown cytotoxic activity against various tumor cell lines, indicating their potential as therapeutic agents in cancer treatment (Verma et al., 2019).

Antioxidant Effects

These compounds have also been noted for their antioxidant properties. For instance, certain derivatives have demonstrated strong ferrous ions (Fe3+) reducing antioxidant power, which is indicative of their capability to scavenge free radicals and thereby contribute to oxidative stress mitigation (Verma et al., 2019).

Antituberculosis Activity

Some derivatives of 1,3,4-oxadiazole, structurally related to the compound , have shown potent activity against the H37Rv strain of Mycobacterium tuberculosis, suggesting their potential use in antituberculosis therapies (Verma et al., 2019).

Enzyme Inhibition

These compounds have also demonstrated enzyme inhibition potential. For example, certain derivatives have been identified as effective inhibitors of enzymes like α-glucosidase, acetylcholinesterase, and urease, indicating their potential therapeutic applications in conditions related to enzyme dysregulation (Virk et al., 2023).